Cas no 1708178-70-4 (3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine)

• Product Name: 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine
• CAS No: 1708178-70-4
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• CID: 5058209
• Update Time: 2025-10-29

3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)propan-1-amine
• 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine

• Inchi： 1S/C12H13F3N2O/c1-18-7-2-3-11-8(4-7)9(6-17-11)10(5-16)12(13,14)15/h2-4,6,10,17H,5,16H2,1H3
• InChI Key： YHPYNBOYWGJINZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CNC2C=CC(=CC1=2)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.2
• Topological Polar Surface Area: 51

Additional information on 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine

Introduction to 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine (CAS No. 1708178-70-4)

3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 1708178-70-4, represents a convergence of fluorine chemistry and indole-based scaffolds, which are well-documented for their potential in modulating biological pathways. The presence of a trifluoromethyl group and a propylamine side chain introduces specific electronic and steric characteristics that make this molecule a promising candidate for further exploration in drug discovery.

The structural motif of 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine combines the versatility of the indole ring system with the electron-withdrawing effect of the trifluoromethyl group. Indole derivatives are widely recognized for their role in various pharmacological applications, including but not limited to antimicrobial, antiviral, and anticancer agents. The methoxy group at the 5-position of the indole ring further enhances its reactivity and biological activity, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater precision. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of kinase inhibitors and other small-molecule drugs. The propylamine moiety adds another layer of complexity, potentially influencing both solubility and pharmacokinetic properties.

In the context of current research, 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine has been investigated for its potential as an intermediate in the synthesis of more complex bioactive molecules. Its unique combination of functional groups makes it a versatile building block for designing novel therapeutics. For instance, modifications at the propylamine terminus could yield derivatives with enhanced receptor selectivity or improved pharmacokinetic profiles.

The indole scaffold is particularly interesting due to its presence in numerous natural products and pharmacologically active compounds. The methoxy-substituted indole ring enhances hydrogen bonding capabilities while maintaining aromatic stability, which is crucial for drug-like properties. Additionally, the trifluoromethyl group can modulate lipophilicity and metabolic resistance, key factors in drug development. These attributes have prompted researchers to explore 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine as a precursor for potential treatments targeting neurological disorders, inflammation-related diseases, and cancer.

One area where this compound shows promise is in the development of serotonin receptor modulators. Serotonin (5-hydroxytryptamine or 5-HT) receptors play a critical role in regulating mood, appetite, and pain perception. Indole derivatives are known to interact with these receptors, either as agonists or antagonists. The structural features of 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine suggest that it could be tailored to selectively target specific serotonin subtypes without off-target effects.

Furthermore, the compound’s potential as an intermediate in peptidomimetics has been explored. Peptidomimetics are designed to mimic the bioactivity of peptides while avoiding their limitations such as poor stability and immunogenicity. The propylamine group provides a suitable linker for connecting different pharmacophoric units, while the indole-trifluoromethyl combination ensures optimal binding interactions with biological targets.

Recent studies have also highlighted the role of fluorinated compounds in enhancing drug bioavailability. The electron-withdrawing nature of fluorine atoms can influence metabolic pathways by reducing susceptibility to enzymatic degradation. This property is particularly valuable in prolonging the half-life of drugs and improving their therapeutic efficacy. 3,3,3-Trifluoro-2-(5-methoxy-1H-indol-3-yl)-propylamine exemplifies how strategic fluorination can be leveraged to develop more robust pharmaceutical candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during synthesis.

In conclusion, 3, , 33, Trifluoro, –, 2(5-*methoxy*-1*H*-indol–)–propylamine (CAS No.: *1708178–70–4*) stands out as a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of fluorine-containing groups and indole moieties positions it as a valuable intermediate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it will likely play an increasingly important role in medicinal chemistry and drug discovery efforts worldwide.